Cas no 1256345-91-1 (2-Carboxy-4,5-dimethoxyphenylboronic acid)

2-Carboxy-4,5-dimethoxyphenylboronic acid structure

1256345-91-1 structure

Product Name:2-Carboxy-4,5-dimethoxyphenylboronic acid

CAS No:1256345-91-1

MF:C₉H₁₁BO₆

MW:225.991043329239

MDL:MFCD17015736

CID:828209

Update Time:2026-04-29

2-Carboxy-4,5-dimethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Borono-4,5-dimethoxybenzoic acid
- 2-CARBOXY-4,5-DIMETHOXYPHENYLBORONIC ACID
- 2-Carboxy-4,5-dimethoxyphenylboronic acid
- MDL： MFCD17015736

Computed Properties

Exact Mass: 226.06500

Experimental Properties

PSA: 96.22000
LogP: -0.91820

2-Carboxy-4,5-dimethoxyphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C177953-10mg	2-Carboxy-4,5-dimethoxyphenylboronic acid	1256345-91-1		10mg	$ 64.00	2023-04-18
TRC	C177953-25mg	2-Carboxy-4,5-dimethoxyphenylboronic acid	1256345-91-1		25mg	$ 75.00	2023-04-18
TRC	C177953-50mg	2-Carboxy-4,5-dimethoxyphenylboronic acid	1256345-91-1		50mg	$ 87.00	2023-04-18
TRC	C177953-100mg	2-Carboxy-4,5-dimethoxyphenylboronic acid	1256345-91-1		100mg	$ 98.00	2023-04-18
Chemenu	CM206607-1g	2-Borono-4,5-dimethoxybenzoic acid	1256345-91-1	95%	1g	$382	2023-02-03
abcr	AB309379-100 mg	2-Carboxy-4,5-dimethoxyphenylboronic acid; 96%	1256345-91-1		100 mg	€157.60	2023-07-19
abcr	AB309379-250 mg	2-Carboxy-4,5-dimethoxyphenylboronic acid; 96%	1256345-91-1		250 mg	€271.50	2023-07-19
abcr	AB309379-100mg	2-Carboxy-4,5-dimethoxyphenylboronic acid, 96%; .	1256345-91-1	96%	100mg	€157.60	2025-02-21
abcr	AB309379-250mg	2-Carboxy-4,5-dimethoxyphenylboronic acid, 96%; .	1256345-91-1	96%	250mg	€271.50	2025-02-21
Ambeed	A198409-250mg	2-Borono-4,5-dimethoxybenzoic acid	1256345-91-1	96%	250mg	$76.0	2024-04-25

2-Carboxy-4,5-dimethoxyphenylboronic acid Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

1256345-91-1 (2-Carboxy-4,5-dimethoxyphenylboronic acid) Related Products

Recommended suppliers

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.